Gluten Exorphin A5
Gluten Exorphin A5
Gluten exorphin A5 is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
142155-24-6
VCID:
VC21106977
InChI:
InChI=1S/C29H37N5O9/c1-16(35)25(29(42)43)33-27(40)23-3-2-12-34(23)28(41)22(14-18-6-10-20(37)11-7-18)32-26(39)21(31-24(38)15-30)13-17-4-8-19(36)9-5-17/h4-11,16,21-23,25,35-37H,2-3,12-15,30H2,1H3,(H,31,38)(H,32,39)(H,33,40)(H,42,43)/t16-,21+,22+,23+,25+/m1/s1
SMILES:
CC(C(C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CN)O
Molecular Formula:
C29H37N5O9
Molecular Weight:
599.6 g/mol
Gluten Exorphin A5
CAS No.: 142155-24-6
Cat. No.: VC21106977
Molecular Formula: C29H37N5O9
Molecular Weight: 599.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Gluten exorphin A5 is an organic molecular entity. |
|---|---|
| CAS No. | 142155-24-6 |
| Molecular Formula | C29H37N5O9 |
| Molecular Weight | 599.6 g/mol |
| IUPAC Name | (2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoic acid |
| Standard InChI | InChI=1S/C29H37N5O9/c1-16(35)25(29(42)43)33-27(40)23-3-2-12-34(23)28(41)22(14-18-6-10-20(37)11-7-18)32-26(39)21(31-24(38)15-30)13-17-4-8-19(36)9-5-17/h4-11,16,21-23,25,35-37H,2-3,12-15,30H2,1H3,(H,31,38)(H,32,39)(H,33,40)(H,42,43)/t16-,21+,22+,23+,25+/m1/s1 |
| Standard InChI Key | SBTRTGWXCQVLKM-VHEHYOFYSA-N |
| Isomeric SMILES | C[C@H]([C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)CN)O |
| SMILES | CC(C(C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CN)O |
| Canonical SMILES | CC(C(C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CN)O |
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